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For researchers, scientists, and drug development professionals navigating the complexities of

fluid dynamics modeling, the choice between emerging machine learning techniques and

established numerical methods is a critical one. This guide provides an objective comparison of

Physics-Informed Neural Networks (PINNs) and traditional numerical methods such as the

Finite Element Method (FEM), Finite Volume Method (FVM), and Finite Difference Method

(FDM), supported by experimental data and detailed protocols.

Physics-Informed Neural Networks (PINNs) represent a novel approach to solving partial

differential equations (PDEs) by embedding the underlying physical laws directly into the loss

function of a neural network.[1][2] This allows PINNs to be trained not only on data but also on

the extent to which they satisfy these physical principles, offering a mesh-free alternative to

traditional methods.[3][4] Traditional numerical methods, on the other hand, rely on discretizing

the domain into a mesh and approximating the solution on this grid.[5][6] While robust and well-

established, these methods can be computationally expensive, particularly for complex

geometries and high-dimensional problems.[7][8]

This guide delves into a quantitative and qualitative comparison of these two paradigms,

offering insights into their respective strengths and weaknesses in the context of fluid

dynamics.

Quantitative Performance Comparison
The following table summarizes the performance of PINNs and traditional numerical methods

across various benchmark problems in fluid dynamics. The data is aggregated from multiple
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studies to provide a comprehensive overview of accuracy and computational cost.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614678?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Benchmark

Problem
Method

Accuracy

Metric (e.g.,

L2 Error,

Mean

Absolute

Error)

Computation

al Time
Key Findings Reference

2D Taylor-

Green Vortex

(Re=100)

PINN

Matched

accuracy of

16x16 finite-

difference

simulation

~32 hours

(training)

PINN

required

significantly

more time to

reach the

accuracy of a

coarse

traditional

simulation.

[9][10]

2D Taylor-

Green Vortex

(Re=100)

Finite

Difference

Matched

accuracy of

PINN

< 20 seconds

Traditional

methods are

highly

efficient for

forward

problems

where the

physics are

well-defined.

[9][10]

2D Cylinder

Flow

(Re=200)

PINN

Failed to

capture

vortex

shedding,

behaved like

a steady-flow

solver

-

Data-free

PINNs can

struggle with

unstable and

transient

flows.

[9][10][11]

2D Cylinder

Flow

(Re=200)

Traditional

CFD

(PetIBM)

Successfully

captured

vortex

shedding

- Traditional

solvers are

more reliable

for complex,

[11]
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unsteady flow

phenomena.

Lid-Driven

Cavity Flow
FVM-PINN

Higher

accuracy

than standard

PINN

1/10th of the

training time

of standard

PINN

Hybrid

approaches

combining

traditional

methods with

PINNs can

improve

accuracy and

efficiency.

[12][13]

Lid-Driven

Cavity Flow

Standard

PINN

Lower

accuracy

than FVM-

PINN

10x the

training time

of FVM-PINN

Standard

PINNs can be

computationa

lly expensive

and less

accurate for

certain

problems.

[12][13]

2D

Incompressibl

e Laminar

Flow Around

a Particle

PINN

Drag

coefficient

error within

10%

compared to

CFD

-

PINNs can

effectively

solve for

velocity and

pressure

fields in

laminar flow

problems.

[14]

2D

Incompressibl

e Laminar

Flow Around

a Particle

CFD - -

Used as a

benchmark to

validate the

accuracy of

the PINN

model.

[14]
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Methodological Workflows
The fundamental difference in the operational workflow of traditional numerical methods and

PINNs is a key factor in their respective advantages and limitations.
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Fig. 1: Comparative workflow of traditional numerical methods and PINNs.
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Experimental Protocols
The following are detailed methodologies for key experiments cited in the comparison of PINNs

and traditional numerical methods.

2D Taylor-Green Vortex
The Taylor-Green vortex is a standard benchmark for assessing the accuracy of numerical

methods for incompressible flows.

Governing Equations: 2D incompressible Navier-Stokes equations.

Computational Domain: A square domain, typically periodic.

Reynolds Number (Re): 100.

Initial Conditions: The flow is initialized with a known analytical solution for the velocity and

pressure fields.

Boundary Conditions: Periodic boundary conditions are applied to all boundaries.

PINN Implementation:

A fully connected neural network is used to approximate the velocity and pressure fields.

The loss function is composed of the residuals of the Navier-Stokes equations, and the

initial and boundary condition losses.

The network is trained by minimizing this loss function using an optimizer like Adam.[15]

Traditional Method (Finite Difference) Implementation:

The domain is discretized using a uniform grid (e.g., 16x16).

The Navier-Stokes equations are discretized using a finite difference scheme.

The resulting system of algebraic equations is solved at each time step.
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2D Flow Around a Cylinder
This benchmark is used to evaluate the ability of a method to capture complex, unsteady flow

phenomena like vortex shedding.

Governing Equations: 2D incompressible Navier-Stokes equations.

Computational Domain: A rectangular domain with a circular cylinder obstacle.

Reynolds Number (Re): 200.

Boundary Conditions:

Inlet: Uniform velocity profile.

Outlet: Zero-pressure gradient.

Top and Bottom: Symmetry or no-slip conditions.

Cylinder Surface: No-slip boundary condition.

PINN Implementation:

A neural network approximates the velocity and pressure fields.

The loss function includes the PDE residuals and the boundary condition losses. For data-

driven PINNs, a term for the mismatch with available data is added.[11]

The training process aims to minimize the composite loss function.

Traditional CFD (e.g., PetIBM) Implementation:

The domain is discretized using a structured or unstructured mesh, with higher resolution

near the cylinder.

The Navier-Stokes equations are solved using a finite volume or finite element method.

A time-stepping scheme is used to advance the solution in time and capture the transient

vortex shedding.
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Conclusion
The choice between PINNs and traditional numerical methods for fluid dynamics simulations is

highly dependent on the specific application.

Traditional numerical methods remain the gold standard for forward problems where the

governing equations and boundary conditions are well-defined.[9][10] Their accuracy and

computational efficiency for these types of problems are well-established. They are particularly

robust for handling complex and unstable flows, such as those with high Reynolds numbers or

turbulence.[5][16] However, they can be computationally intensive for problems involving

complex geometries, high dimensions, or inverse problems where parameters need to be

inferred from data.[7][8]

PINNs, on the other hand, offer a flexible, mesh-free approach that is particularly well-suited for

inverse problems and scenarios with sparse or noisy data.[3][17] By integrating physical laws

into the learning process, PINNs can often achieve reasonable accuracy with less training data

than purely data-driven models.[1] However, for purely forward problems, data-free PINNs can

be significantly slower and less accurate than traditional solvers.[9][10][18] They can also

struggle with sharp gradients and complex, transient phenomena like turbulence and vortex

shedding.[11][19]

Hybrid approaches, which combine the strengths of both methodologies, are emerging as a

promising direction. For instance, using a traditional method to generate initial data or inform

the PINN can lead to improved accuracy and faster convergence.[12][13]

For researchers and professionals in drug development and other scientific fields, a careful

consideration of the problem at hand—whether it is a forward or inverse problem, the

complexity of the geometry and flow physics, and the availability of data—is crucial for

selecting the most appropriate and efficient simulation tool.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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